Cas no 796069-33-5 (pyrazino[1,2-a]indole, 1,2,3,4-tetrahydro-7-methyl- (9ci))

pyrazino[1,2-a]indole, 1,2,3,4-tetrahydro-7-methyl- (9ci) structure
796069-33-5 structure
Product Name:pyrazino[1,2-a]indole, 1,2,3,4-tetrahydro-7-methyl- (9ci)
CAS No:796069-33-5
MF:C12H14N2
MW:186.252962589264
CID:889142
PubChem ID:45115667
Update Time:2025-04-19

pyrazino[1,2-a]indole, 1,2,3,4-tetrahydro-7-methyl- (9ci) Chemical and Physical Properties

Names and Identifiers

    • pyrazino[1,2-a]indole, 1,2,3,4-tetrahydro-7-methyl- (9ci)
    • 7-METHYL-1,2,3,4-TETRAHYDROPYRAZINO[1,2-A]INDOLE
    • XSNBVERMPZEHLC-UHFFFAOYSA-N
    • Pyrazino[1,2-a]indole,1,2,3,4-tetrahydro-7-methyl-(9ci)
    • SCHEMBL4705949
    • 796069-33-5
    • Inchi: 1S/C12H14N2/c1-9-2-3-10-7-11-8-13-4-5-14(11)12(10)6-9/h2-3,6-7,13H,4-5,8H2,1H3
    • InChI Key: XSNBVERMPZEHLC-UHFFFAOYSA-N
    • SMILES: N12C3C=C(C)C=CC=3C=C1CNCC2

Computed Properties

  • Exact Mass: 186.115698455g/mol
  • Monoisotopic Mass: 186.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 17Ų
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